Cas no 2377607-29-7 (5-Fluoro-2-[2-(morpholin-4-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 5-Fluoro-2-[2-(morpholin-4-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 2377607-29-7
• MF: C₁₉H₂₆BFN₂O₄
• MW: 376.230148792267
• CID: 5524917
• Update Time: 2025-06-12

5-Fluoro-2-[2-(morpholin-4-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-[2-(morpholin-4-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• Benzonitrile, 5-fluoro-2-[2-(4-morpholinyl)ethoxy]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C19H26BFN2O4/c1-18(2)19(3,4)27-20(26-18)15-12-17(14(13-22)11-16(15)21)25-10-7-23-5-8-24-9-6-23/h11-12H,5-10H2,1-4H3
• InChI Key： YKSQRQNHHDMVDJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(B2OC(C)(C)C(C)(C)O2)C=C1OCCN1CCOCC1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 521.5±50.0 °C(Predicted)
• pka: 6.25±0.10(Predicted)

Additional information on 5-Fluoro-2-[2-(morpholin-4-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

Research Brief on 5-Fluoro-2-[2-(morpholin-4-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS: 2377607-29-7)

The compound 5-Fluoro-2-[2-(morpholin-4-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS: 2377607-29-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in targeted drug discovery and development. This boronic acid derivative, characterized by its unique structural features, has been explored for its role in protease inhibition, particularly in the context of cancer therapeutics and inflammatory diseases. Recent studies highlight its utility as a versatile intermediate in the synthesis of novel bioactive molecules.

Recent research has focused on the compound's mechanism of action, particularly its ability to act as a reversible covalent inhibitor of serine proteases. The presence of the boronic acid moiety enables the formation of stable yet reversible complexes with the active-site serine residues of target enzymes. This property has been leveraged in the development of next-generation inhibitors for diseases such as multiple myeloma and chronic inflammation. Notably, the morpholine and fluoro-substituted aromatic ring enhance the compound's pharmacokinetic properties, including solubility and membrane permeability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in inhibiting the 20S proteasome, a key target in cancer therapy. The study reported an IC50 value in the nanomolar range, underscoring its potency. Additionally, the compound exhibited favorable selectivity profiles, minimizing off-target effects—a critical consideration in drug development. Structural-activity relationship (SAR) analyses further revealed that the tetramethyl-1,3,2-dioxaborolane group significantly contributes to binding affinity and metabolic stability.

Another area of investigation involves the compound's application in positron emission tomography (PET) imaging. Due to the fluorine-18 isotope's compatibility with the fluoro-substituent, researchers have explored its use as a radiotracer for imaging protease activity in vivo. Preliminary results from a 2024 preclinical study indicate promising uptake and retention in tumor tissues, suggesting its potential as a diagnostic tool for oncology.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential toxicity. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, positioning 5-Fluoro-2-[2-(morpholin-4-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile as a pivotal molecule in future therapeutics.